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Compound of Interest

Compound Name: Methanedisulfonyl Dichloride

Cat. No.: B1265828

Abstract

Methanedisulfonyl dichloride (CAS No. 5799-68-8) is a potent, bifunctional organosulfur
compound of significant interest to the fields of organic synthesis, medicinal chemistry, and
materials science. Characterized by a central methylene bridge flanked by two sulfonyl chloride
moieties, its high reactivity as a dual electrophile makes it a valuable intermediate for the
synthesis of complex sulfonamides, esters, and heterocyclic systems. This guide provides a
comprehensive overview of its core chemical properties, established synthetic routes, and key
applications, with a focus on its utility as a crosslinking agent and a precursor for
pharmacologically relevant scaffolds. Safety protocols and handling procedures commensurate
with its hazardous nature are also detailed to ensure safe and effective utilization in a research
and development setting.

Core Compound Properties

Methanedisulfonyl dichloride, also known as methylenedisulfonyl dichloride or
bis(chlorosulfonyl)methane, is a highly reactive liquid whose ultility is derived from its two
electrophilic sulfur centers.[1][2][3] Its fundamental properties are summarized below.
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Property Data Source(s)

Molecular Formula CH2CI204S:2 [21[41[5]

Molecular Weight 213.04 g/mol [2][3][4]

CAS Number 5799-68-8 [2][41[5]

IUPAC Name methanedisulfonyl chloride [31[5]
Colorless to yellowish/red-

Appearance o [4]
green liquid

Boiling Point 138 °C @ 15 mmHg [4]

SMILES C(S(=0)(=0)Cl)S(=0)(=0)ClI [1][3]
DKZQZHQHDMVGHE-

InChl Key [1][5]

UHFFFAOYSA-N

Molecular Structure and Reactivity

The core of methanedisulfonyl dichloride’s utility lies in its molecular structure. The presence
of two sulfonyl chloride groups makes it a powerful bifunctional electrophile, capable of reacting
with a wide range of nucleophiles.

Caption: 2D structure of Methanedisulfonyl Dichloride.

The electron-withdrawing nature of the two sulfonyl groups significantly acidifies the protons on
the central methylene carbon, a property that can be exploited in certain base-mediated
reactions. However, its primary role is as a reactant with nucleophiles such as alcohols and
amines to form stable sulfonate esters and sulfonamides, respectively.[1] This reactivity is the
foundation of its use as a crosslinking agent, capable of bridging two molecular entities.

Synthesis of Methanedisulfonyl Dichloride

While detailed, peer-reviewed protocols are not abundant in common literature, the synthesis
of methanedisulfonyl dichloride is generally achieved through two primary pathways. The
choice of method often depends on the availability of starting materials and the desired scale of
production.
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Method 1: Chlorination of Methanedisulfonic Acid

This is a classical approach for converting sulfonic acids to their corresponding sulfonyl
chlorides. Methanedisulfonic acid is treated with a strong chlorinating agent, such as thionyl
chloride (SOCI2) or phosphorus pentachloride (PCls), to replace the hydroxyl groups with
chlorine atoms.

Reaction Scheme: CH2(SOsH)z2 + 2 SOCl2 = CH2(SO2Cl)2 + 2 SOz + 2 HCI

Expert Insight: This reaction is analogous to the well-documented synthesis of methanesulfonyl
chloride from methanesulfonic acid.[6] The driving force is the formation of volatile byproducts
(SO2 and HCI), which can be removed from the reaction mixture. The use of a solvent is
optional, but an excess of the chlorinating agent is typically employed to ensure complete
conversion. Careful control of temperature is necessary to prevent unwanted side reactions
and decomposition.

Method 2: Direct Chlorination of Methane

A more direct but potentially less selective industrial method involves the radical-initiated
reaction of methane with a source of both chlorine and sulfur dioxide, such as sulfuryl chloride
(SO2CI2).[1]

Reaction Scheme: CHa + 2 SO2Cl2 - CH2(SO2Cl)2 + 2 HCI

Expert Insight: This free-radical process requires careful initiation and control to avoid over-
chlorination of the methane starting material.[7] While potentially more atom-economical,
achieving high selectivity for the desired disubstituted product can be challenging, often leading
to a mixture of chlorinated and sulfonated methanes.

Key Applications in Research and Development

The bifunctional nature of methanedisulfonyl dichloride makes it a specialized reagent for
applications where bridging or crosslinking of molecular structures is desired.

Formation of Bis-sulfonamides and Pharmaceutical
Intermediates
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Methanedisulfonyl dichloride reacts readily with two equivalents of a primary or secondary
amine to form bis-sulfonamides. This reaction is fundamental to its application in medicinal
chemistry.

Caption: General workflow for the synthesis of bis-sulfonamides.
Causality and Protocol Considerations:

» Stoichiometry: A molar ratio of at least two equivalents of amine per equivalent of
methanedisulfonyl dichloride is required. An excess of the amine can also serve as the
base.

e Base: A non-nucleophilic base, such as triethylamine or pyridine, is crucial to neutralize the
HCI generated during the reaction.[1] This prevents the protonation of the starting amine,
which would render it non-nucleophilic, and drives the reaction to completion.

e Solvent: Anhydrous aprotic solvents like dichloromethane (DCM) or tetrahydrofuran (THF)
are typically used to prevent hydrolysis of the highly reactive sulfonyl chloride groups.

o Temperature: The reaction is often initiated at low temperatures (e.g., 0 °C) to control the
initial exothermic reaction before being allowed to warm to room temperature.

A notable, though indirect, application lies in the potential synthesis of sulfonamide derivatives
that serve as intermediates for proton pump inhibitors like Pantoprazole Sodium Sterile.[4] The
core structure of such drugs often requires specific sulfonamide linkages, where a bifunctional
reagent could be employed to construct key structural motifs.

Use as a Crosslinking Agent

The ability to react with two nucleophiles simultaneously makes methanedisulfonyl dichloride
an effective crosslinking agent. In polymer chemistry and materials science, it can be used to
covalently link polymer chains that possess nucleophilic functional groups (e.g., hydroxyls or
amines), thereby modifying the material's mechanical properties, such as stiffness and swelling
behavior. This application is particularly relevant in the development of hydrogels for drug
delivery or tissue engineering.

Safety and Handling
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Methanedisulfonyl dichloride is a corrosive and hazardous chemical that must be handled
with appropriate precautions.[1][8]

» Corrosivity: Causes severe skin burns and eye damage.[1][8] All handling must be performed
wearing appropriate personal protective equipment (PPE), including chemical-resistant
gloves (e.g., nitrile), safety goggles, and a face shield.

o Toxicity: The compound and its decomposition products are toxic. Work must be conducted
in a well-ventilated chemical fume hood.[1]

o Reactivity: It reacts vigorously with water and other nucleophiles. All glassware must be
thoroughly dried before use, and reactions should be conducted under an inert atmosphere
(e.g., nitrogen or argon) to prevent hydrolysis.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, bases, and oxidizing agents. The container must be tightly sealed.[4]

Conclusion

Methanedisulfonyl dichloride is a specialized and highly reactive bifunctional reagent with
considerable potential for the synthesis of advanced molecular architectures. Its primary utility
lies in its ability to form bis-sulfonamides and to act as a chemical crosslinker. While its
applications are not as broadly documented as its monofunctional counterpart,
methanesulfonyl chloride, its unique structure offers distinct synthetic possibilities for
researchers in drug development and materials science. Due to its hazardous nature, strict
adherence to safety protocols is paramount for its successful and safe application in the
laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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